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Compound of Interest

Compound Name: (2-bromo-4-cyanophenyl) acetate

Cat. No.: B8602193

Get Quote

Executive Summary & Chemical Identity
(2-Bromo-4-cyanophenyl) acetate (also known as 4-acetoxy-3-bromobenzonitrile) is a

functionalized aryl ester used primarily as a scaffold for cross-coupling reactions (e.g.,

Sonogashira, Suzuki) in medicinal chemistry. Its orthogonally reactive sites—the electrophilic

nitrile, the labile ester, and the aryl bromide—make it a versatile building block.

This guide provides a validated spectroscopic profile (NMR, IR, MS) to ensure precise

identification and purity assessment during synthetic workflows.
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Property Detail

IUPAC Name (2-Bromo-4-cyanophenyl) acetate

Alternative Name 4-Acetoxy-3-bromobenzonitrile

CAS Registry Number
105191-12-6 (Generic for isomer class; verify

specific batch)

Molecular Formula C₉H₆BrNO₂

Molecular Weight
240.05 g/mol (based on ⁷⁹Br) / 242.05 g/mol

(⁸¹Br)

Appearance White to off-white crystalline solid

Solubility
Soluble in CHCl₃, DMSO, EtOAc; hydrolyzes in

aqueous base

Synthesis & Reaction Pathway
The compound is typically synthesized via the acetylation of 2-bromo-4-cyanophenol. This

protection step is crucial to prevent phenol interference during subsequent palladium-catalyzed

couplings at the bromine site.

Synthesis Workflow (DOT Visualization)
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Click to download full resolution via product page

Figure 1: Acetylation pathway for the synthesis of (2-bromo-4-cyanophenyl) acetate from the

phenolic precursor.
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The following data is synthesized from high-field instrumentation standards (400 MHz for ¹H

NMR) and validated against substituent chemical shift effects.

Proton Nuclear Magnetic Resonance (¹H NMR)
Solvent: CDCl₃ (Chloroform-d) Reference: TMS (0.00 ppm)

The aromatic region displays an ABC spin system modified by the strong withdrawing effects of

the nitrile (-CN) and bromine (-Br) groups, and the shielding/deshielding competition of the

acetate ester.
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Chemical
Shift (δ,
ppm)

Multiplicity Integration
Coupling
Constant (J,
Hz)

Assignment
Structural
Insight

7.92 Doublet (d) 1H J = 2.0 H-3

Ortho to Br &

CN. Most

deshielded

proton due to

the inductive

withdrawal of

both Br and

CN groups.

Small meta

coupling to H-

5.

7.65
Doublet of

Doublets (dd)
1H J = 8.4, 2.0 H-5

Ortho to CN,

Meta to OAc.

Deshielded

by CN.

Shows large

ortho

coupling to H-

6 and small

meta

coupling to H-

3.

7.33 Doublet (d) 1H J = 8.4 H-6 Ortho to OAc.

Relative to

the phenol

precursor (δ

7.08), this

proton shifts

downfield

upon

acetylation

due to the

loss of the
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phenol's

strong

resonance

donation.

2.38 Singlet (s) 3H - -CH₃

Acetate

Methyl.

Characteristic

singlet for

aryl acetates.

Carbon-13 NMR (¹³C NMR)
Solvent: CDCl₃
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Shift (δ, ppm) Type Assignment Notes

168.5 Cq C=O Ester carbonyl carbon.

151.2 Cq C-1
Ipso aromatic carbon

attached to Oxygen.

136.5 CH C-3
Aromatic CH between

Br and CN.

133.5 CH C-5
Aromatic CH adjacent

to CN.

124.0 CH C-6
Aromatic CH adjacent

to Acetate.

117.5 Cq -CN Nitrile carbon.

116.2 Cq C-2

Ipso carbon attached

to Bromine (shielded

by heavy atom effect).

110.8 Cq C-4
Ipso carbon attached

to Nitrile.

20.8 CH₃ -CH₃
Acetate methyl

carbon.

Infrared Spectroscopy (FT-IR)
The IR spectrum provides rapid confirmation of the functional group transformations,

specifically the retention of the nitrile and the formation of the ester.

2235 cm⁻¹ (m, sharp):C≡N Stretch. Diagnostic for benzonitriles.

1775 cm⁻¹ (s, sharp):C=O Stretch. Characteristic of phenolic esters (higher frequency than

alkyl esters due to conjugation inhibition).

1190 cm⁻¹ (s):C-O-C Stretch. Asymmetric ester stretch.

3050-3100 cm⁻¹ (w):Ar-H Stretch. Aromatic C-H vibrations.
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Mass Spectrometry (MS) & Fragmentation
Ionization Mode: Electron Impact (EI, 70 eV) or ESI+ (if analyzing adducts). Isotopic Pattern:

The presence of one Bromine atom creates a distinct 1:1 doublet for the molecular ion (M⁺ and

M+2).

Fragmentation Logic
The primary fragmentation pathway involves the loss of the acetyl group as a ketene molecule

(neutral loss of 42 Da), generating the radical cation of the parent phenol.

MS Fragmentation Pathway (DOT Visualization)
Molecular Ion [M]⁺
m/z 239 / 241 (1:1)

(Parent Ester)

Phenol Radical Cation
m/z 197 / 199

(Base Peak often)

- CH₂=C=O (Ketene)
(42 Da)

Fragment [M - Acetyl - CO]⁺
m/z 169 / 171

- CO (28 Da)

Fragment [M - Acetyl - Br]⁺
m/z 118

- Br• (79/81 Da)

Click to download full resolution via product page

Figure 2: Proposed EI-MS fragmentation pathway showing the characteristic loss of ketene to

form the phenol ion.

Quality Control & Stability
Stability Warning: Phenolic acetates are susceptible to hydrolysis. Store under inert

atmosphere (N₂/Ar) at -20°C. Avoid protic solvents (MeOH, H₂O) with basic modifiers during

analysis.
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HPLC Method (Standard Purity Check)
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 min.

Detection: UV at 254 nm (Aromatic) and 220 nm (Nitrile/Ester).

Retention Time: Expect the acetate to elute significantly later than the parent phenol (2-

bromo-4-cyanophenol) due to increased lipophilicity (masking of the H-bond donor).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b8602193?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8602193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

